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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the solubility of active pharmaceutical ingredients and excipients is fundamental.

Manganese lactate, a salt of manganese and lactic acid, is utilized in various applications,

including as a nutrient and dietary supplement. This technical guide provides a comprehensive

overview of the solubility of manganese lactate in different solvents, details established

experimental protocols for its determination, and presents a logical workflow for solubility

assessment.

Solubility of Manganese Lactate
Manganese lactate is generally described as a light pink crystalline solid that is soluble in

water and ethanol.[1][2][3] It commonly exists in hydrated forms, typically as a dihydrate or

trihydrate.[1][2] The solubility of the dihydrate in water at 25°C is at least 10 g/100 mL.[2][4] For

the trihydrate, the solubility in water at 20°C is reported to be in the range of 10 to 100 g/L.[5]

While qualitatively known to be soluble in ethanol, specific quantitative data in this and other

organic solvents like methanol and dimethyl sulfoxide (DMSO) is not readily available in

published literature.

Quantitative Solubility Data
The following table summarizes the available quantitative data for the solubility of manganese
lactate. It is important to note that for many common organic solvents, precise solubility values

have not been formally documented.
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Solvent Formula
Temperatur
e (°C)

Solubility Form Citation

Water H₂O 25
≥ 10 g/100

mL
Dihydrate [2][4]

Water H₂O 20 10 - 100 g/L Trihydrate [5]

Ethanol C₂H₅OH Not Specified Soluble Not Specified [1][2]

Methanol CH₃OH Not Specified
No Data

Available
Not Specified

Dimethyl

Sulfoxide
(CH₃)₂SO Not Specified

No Data

Available
Not Specified

Experimental Protocols for Solubility Determination
The determination of the solubility of a compound like manganese lactate can be carried out

using standardized methods. The OECD Guideline 105 and the US EPA OPPTS 830.7840

provide a robust framework for this purpose. For a substance like manganese lactate, which

has a solubility greater than 10⁻² g/L, the "Flask Method" is the recommended approach.

Principle of the Flask Method
The flask method involves dissolving the test substance in a solvent at a specific temperature

until equilibrium is reached, resulting in a saturated solution. The concentration of the

substance in the saturated solution is then determined analytically, providing the solubility

value.

Detailed Methodology
Preliminary Test:

A preliminary test is conducted to estimate the approximate solubility. This helps in

determining the appropriate amount of substance and the time required to reach

equilibrium for the definitive test.
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A coarse measurement can be made by adding the substance in stepwise amounts to a

known volume of the solvent until a precipitate is observed.

Apparatus and Reagents:

Constant temperature bath or shaker with temperature control (e.g., 25 ± 0.5 °C).

Volumetric flasks.

Analytical balance.

Centrifuge or filtration apparatus (with filters that do not interact with the substance or

solvent).

A suitable analytical instrument for quantifying the concentration of manganese lactate in

solution (e.g., UV-Vis spectrophotometer, atomic absorption spectrometer, or HPLC).

Manganese lactate (of known purity).

Solvent of interest (e.g., deionized water, absolute ethanol).

Procedure:

An excess amount of manganese lactate, as determined from the preliminary test, is

added to a known volume of the solvent in a flask.

The flask is then agitated in a constant temperature bath for a sufficient period to reach

equilibrium. A minimum of 24 hours is often recommended, but the exact time should be

informed by the preliminary test. It is advisable to take measurements at different time

points (e.g., 24, 48, and 72 hours) to ensure that equilibrium has been established (i.e.,

the concentration no longer changes with time).

After reaching equilibrium, the mixture is allowed to stand at the test temperature to allow

for the separation of the undissolved solid.

The saturated solution is then separated from the solid phase by centrifugation or filtration.

Care must be taken to maintain the temperature during this step to avoid changes in

solubility.
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The concentration of manganese lactate in the clear supernatant or filtrate is then

determined using a validated analytical method.

The experiment should be performed in triplicate to ensure the reliability of the results.

Data Analysis and Reporting:

The solubility is reported as the average concentration from the triplicate measurements,

expressed in units such as g/L, mg/mL, or mol/L.

The report should include the test substance's identity and purity, the solvent used, the

experimental temperature, the analytical method employed, and the individual and mean

solubility values with their standard deviation.

Visualization of Experimental Workflow
The logical flow of determining the solubility of manganese lactate using the flask method is

depicted in the following diagram.
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Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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